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Compound of Interest

Compound Name:
(S)-2-Aminosuccinic acid

hydrochloride

CAS No.: 17585-59-0

Cat. No.: B094999

Get Quote

Abstract & Core Rationale
L-Aspartic acid (Asp) is a non-essential amino acid functioning as a neurotransmitter and a

metabolic intermediate. In its zwitterionic form (isoelectric point pI ≈ 2.77), it exhibits poor

solubility in water (~4–5 g/L at 25°C). To prepare concentrated stock solutions (e.g., 100 mM –

1 M) required for cell culture supplementation or excitotoxicity assays, the compound must be

converted to its hydrochloride salt form (protonated at the

-amino and side-chain carboxyl groups) using Hydrochloric Acid (HCl).

This protocol details the preparation of a stable 100 mM L-Aspartic Acid Hydrochloride stock

solution. It prioritizes the "Free Acid to Salt" conversion method, as high-purity L-Aspartic Acid

(free acid) is the standard reagent found in most laboratories.

Pre-Formulation Considerations
2.1 Solubility Mechanics
The solubility of L-Aspartic acid is pH-dependent.
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pH < 2.0 (Acidic): The molecule accepts protons, becoming positively charged (

,

). This ionic form (Asp

HCl) is highly soluble.

pH ≈ 2.8 (Isoelectric Point): The net charge is zero. Intermolecular forces are maximized,

and solubility hits its nadir (Precipitation Risk).

pH > 9.0 (Basic): The molecule donates protons, becoming negatively charged. Soluble as a

sodium salt.

Critical Warning: When using this stock, do not neutralize the pH to ~3.0 in a concentrated

state, or the amino acid will precipitate immediately.

2.2 Stability
Oxidation: Minimal risk.

Microbial Growth: High risk in amino acid solutions; sterile filtration is mandatory.

Thermal: Autoclavable, but filtration is preferred to prevent potential Maillard reactions if

minor impurities are present.

Materials & Equipment
Component Grade Specifications

L-Aspartic Acid ReagentPlus® / Cell Culture
Free Acid, MW: 133.10 g/mol ,

CAS: 56-84-8

Hydrochloric Acid (HCl) ACS Reagent 1.0 M or 6.0 M Stock Solution

Water Milli-Q / WFI 18.2 MΩ·cm, Endotoxin-free

Filtration PES / PVDF Membrane
0.22 µm pore size (Low protein

binding)

Protocol: Preparation of 100 mM Stock (100 mL)
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Target Concentration: 100 mM (0.1 M) Final Volume: 100 mL Target pH: Acidic (< 2.0)

Step 1: Calculation
[1][2][3][4][5]

Step 2: Dissolution (The "Protonation" Step)
Weigh 1.331 g of L-Aspartic Acid (Free Acid) into a 150 mL beaker.

Add 80 mL of Milli-Q water.

Observation: The powder will not dissolve; it will form a cloudy suspension.

Slowly add 10 mL of 1 M HCl (or equivalent volume of concentrated HCl to achieve ~1 molar

equivalent).

Mechanism:[6][7] The HCl provides the protons to convert the zwitterion to the soluble

cation.

Stir vigorously using a magnetic stir bar.

Note: If the solution does not clear within 5 minutes, add 1 M HCl dropwise until fully

dissolved. The final solution must be clear and colorless.

Step 3: Volume Adjustment
Transfer the solution to a 100 mL volumetric flask.

Add Milli-Q water to the graduation mark (QS).

Invert 5–10 times to mix.

Step 4: Sterilization & Aliquoting
Draw the solution into a sterile syringe.

Pass through a 0.22 µm PES filter into a sterile receiver vessel.

Aliquot into sterile 1.5 mL or 15 mL tubes (e.g., 1 mL aliquots).
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Step 5: Storage
Short Term (Weeks): 4°C.

Long Term (Years): -20°C. Avoid repeated freeze-thaw cycles.

Quality Control & Validation
Parameter Acceptance Criteria Method

Appearance
Clear, Colorless, Particulate-

free
Visual Inspection

pH < 2.5 pH Meter

Concentration 100 mM ± 5%
HPLC or Refractive Index (if

calibrated)

Sterility No growth after 14 days TSB/FTM Culture

Visualizing the Solubility Logic
The following diagram illustrates the critical relationship between pH, ionization, and solubility

for Aspartic Acid.

Solubility Profile
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Caption: Solubility profile of L-Aspartic Acid. The stock is maintained in the green "Acidic" zone

to ensure stability.

Usage in Experiments (The "Neutralization Trap")
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When adding this acidic stock to cell culture media or buffers:

Dilution: The high dilution factor (e.g., 1:1000 for 100 µM final) usually buffers the acid,

making pH adjustment unnecessary.

High Concentration Use: If adding >10% v/v, you must monitor the pH of your medium.

Correct: Add stock to medium

Check pH

Adjust with dilute NaOH if too acidic.

Incorrect: Neutralizing the stock tube directly to pH 7.0 (This may cause precipitation if the

concentration is >30 mM).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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